Cas no 52851-21-5 (2-(Ethoxycarbonyl)cyclopentane-1-carboxylate)

2-(Ethoxycarbonyl)cyclopentane-1-carboxylate structure
52851-21-5 structure
Product Name:2-(Ethoxycarbonyl)cyclopentane-1-carboxylate
CAS No:52851-21-5
MF:C9H13O4
MW:185.197123289108
CID:2830477
PubChem ID:71442026
Update Time:2025-04-21

2-(Ethoxycarbonyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopentanedicarboxylic acid, monoethyl ester
    • 2-(Ethoxycarbonyl)cyclopentane-1-carboxylate
    • DTXSID70850933
    • 52851-21-5
    • Inchi: 1S/C9H14O4/c1-2-13-9(12)7-5-3-4-6(7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)/p-1
    • InChI Key: OHAPEVKFVDOBEK-UHFFFAOYSA-M
    • SMILES: O(CC)C(C1CCCC1C(=O)[O-])=O

Computed Properties

  • Exact Mass: 185.08138389Da
  • Monoisotopic Mass: 185.08138389Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.4Ų
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